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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzoic acid

Cat. No.: B181534

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of 4-(Trifluoromethyl)benzoic acid, a key
building block in synthetic chemistry and drug discovery. This document details its chemical
and physical properties, synthesis protocols, and significant applications, presenting all
guantitative data in accessible tables and illustrating key processes with diagrams.

Chemical Identity and Properties

4-(Trifluoromethyl)benzoic acid is a derivative of benzoic acid distinguished by a
trifluoromethyl group at the para position of the benzene ring.[1][2] This substitution significantly
influences the molecule's chemical properties and reactivity.

CAS Number: 455-24-3[3][4]
Synonyms:
 0,0,0-Trifluoro-p-toluic acid[4]

e p-Trifluoromethylbenzoic acid[1]

» 4-Carboxybenzotrifluoride

Physical and Chemical Properties
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The key physical and chemical properties of 4-(Trifluoromethyl)benzoic acid are summarized
in the table below, providing a convenient reference for experimental design and application.

Property Value Source
Molecular Formula CsHsF30:2 [31141[5]
Molecular Weight 190.12 g/mol [1][4]

White to almost white
Appearance ) [4]
crystalline powder

Melting Point 219-222 °C [41[6]
Boiling Point 247 °C at 753 mmHg [4]
Solubility Soluble in water [61[7]
InChl Key SWKPKONEIZGROQ-

UHFFFAOYSA-N

SMILES String OC(=0)clcce(ccl)C(F)(F)F

Synthesis of 4-(Trifluoromethyl)benzoic Acid

A common laboratory-scale synthesis of 4-(Trifluoromethyl)benzoic acid involves the
oxidation of p-trifluorobenzaldehyde. The following protocol provides a detailed methodology
for this conversion.

Experimental Protocol: Oxidation of p-
Trifluorobenzaldehyde

Materials:
e p-Trifluorobenzaldehyde
o Copper(ll) acetate monohydrate (Cu(OAc)z2-H20)

o Cobalt(ll) acetate tetrahydrate (Co(OAc)2:4H20)
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o Water (H20)

¢ Oxygen (0O2)

e 15 mL glass reaction tube
o Oxygen balloon

 Oil bath

e Centrifuge

Procedure:

e To a 15 mL glass reaction tube, add water (2 mL), p-trifluorobenzaldehyde (1 mmol),
Cu(OAC)2-H20 (0.003 mmol, 0.3 mol%), and Co(OAc)2:4H20 (0.003 mmol, 0.3 mol%).[5]

o Connect an oxygen balloon to the reaction tube.

o Place the reaction tube in a preheated oil bath at 70°C.[5]

« Stir the reaction mixture for 1 hour.[5]

 After the reaction is complete, cool the mixture to room temperature.

o Separate the crude solid product by centrifugation.[5]

e Wash the solid product with 3 mL of water using sonication.

» Centrifuge the mixture again and dry the final product to a constant weight.[5]

This method has been reported to yield the target product in 99% purity.[5]
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4-(Trifluoromethyl)benzoic acid serves as a versatile intermediate in the synthesis of a wide
range of organic compounds.[8][9] Its trifluoromethyl group can enhance the metabolic stability,
lipophilicity, and binding affinity of drug candidates.

Synthesis of Biologically Active Molecules

This compound is a crucial starting material for producing various derivatives with potential
therapeutic applications. For instance, it is used in the synthesis of salicylanilide 4-
(trifluoromethyl)benzoates, which have demonstrated antifungal activity.[6][7] It has also been
incorporated into pyrazole-based compounds that exhibit potent antibacterial activity against
Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[10][11]
Furthermore, it is a precursor in the synthesis of the experimental drug Teriflunomide.

The general scheme for the synthesis of esters and amides from 4-(Trifluoromethyl)benzoic
acid is depicted below.

Role as a Synthetic Building Block
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In addition to its role in synthesis, 4-(Trifluoromethyl)benzoic acid is utilized as an internal
standard in the ultra-trace analysis of fluorinated aromatic carboxylic acids by gas
chromatography-mass spectrometry (GC/MS).[6][7][8]

Safety and Handling

4-(Trifluoromethyl)benzoic acid is classified as an irritant.[1] It can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][3][4]

Precautionary Measures:

¢ Avoid breathing dust, mist, or vapors.[3]

e Wash skin thoroughly after handling.[3]

e Use only in a well-ventilated area.[3]

o Wear protective gloves, clothing, eye, and face protection.[3]

¢ In case of contact with skin, wash with plenty of soap and water.[3]

e If inhaled, remove the person to fresh air and keep comfortable for breathing.[3]

« Ifin eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[4]

Conclusion

4-(Trifluoromethyl)benzoic acid is a valuable and versatile chemical compound with
significant applications in both academic research and industrial drug development. Its unique
properties, conferred by the trifluoromethyl group, make it an important building block for the
synthesis of novel molecules with a wide range of biological activities. Proper handling and
adherence to safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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